Complement C5-IN-1

• IUPAC Name: 5-methoxy-2-[[(1S)-1-(2-methoxyphenyl)ethyl]carbamoylamino]-4-(4-methylpentoxy)benzoic acid
• InChI: InChI=1S/C24H32N2O6/c1-15(2)9-8-12-32-22-14-19(18(23(27)28)13-21(22)31-5)26-24(29)25-16(3)17-10-6-7-11-20(17)30-4/h6-7,10-11,13-16H,8-9,12H2,1-5H3,(H,27,28)(H2,25,26,29)/t16-/m0/s1
• InChI Key: UFAFCKVYKJIJTR-INIZCTEOSA-N
• Canonical SMILES: CC(C)CCCOC1=C(C=C(C(=C1)NC(=O)NC(C)C2=CC=CC=C2OC)C(=O)O)OC
• Isomeric SMILES: C[C@@H](C1=CC=CC=C1OC)NC(=O)NC2=CC(=C(C=C2C(=O)O)OC)OCCCC(C)C
• Molecular Formula: C24H32N2O6
• Molecular Weight: 444.5 g/mol

Description

Complement C5-IN-1, also known as Compound 7, is a small-molecule inhibitor of complement component 5 protein (C5). It interacts with C5 to prevent its cleavage by the C5 convertase and blocks zymosan-induced the membrane-attack complex (MAC) deposition in 50% human whole blood with an IC50 of 0.77 µM.

Chemical Reactions Analysis

This compound interacts with C5 to prevent its cleavage by the C5 convertase. This interaction blocks the formation of the membrane-attack complex (MAC), a key player in the immune response.

Physical And Chemical Properties Analysis

This compound is a small-molecule inhibitor with a molecular weight of 444.52. It is supplied as a 10mM solution in DMSO. The product should be stored at -80°C.

Mechanism of Action

Complement C5-IN-1 works by interacting with C5 to prevent its cleavage by the C5 convertase. This prevents the formation of the membrane-attack complex (MAC) in 50% human whole blood.

Future Directions

The complement system, including C5, is an attractive target for therapeutic intervention in inflammatory disorders. With the development of targeted pharmaceuticals and the use of gene editing tools, there is an improved understanding of the intricacies of the complement system in allo- and xeno-transplantation. This could potentially lead to the development of novel selective C5 inhibitors with therapeutic applications.